Cas no 1806245-15-7 (5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806245-15-7
• MF: C₇H₂F₃IN₂O₄
• MW: 362.001464366913
• CID: 4836658
• Update Time: 2025-10-30

5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C7H2F3IN2O4/c8-7(9,10)17-5-3(2-14)6(13(15)16)12-1-4(5)11/h1-2H
• InChI Key： HBYLIYFKAYSCML-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C=O)=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on 5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806245-15-7)

5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde, identified by its CAS number 1806245-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of an iodo substituent, a nitro group, a trifluoromethoxy group, and an aldehyde functionality, make it a versatile intermediate for the synthesis of more complex pharmacophores.

The aldehyde moiety in 5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde serves as a crucial reactive site for further functionalization. Aldehydes are well-known for their ability to participate in various chemical reactions, such as condensation reactions, oxidation-reduction processes, and the formation of Schiff bases. These reactions are fundamental in the development of novel drug candidates, where the aldehyde group can be used to introduce additional functional groups or to link with other molecular fragments.

The iodo substituent at the 5-position of the pyridine ring adds another layer of reactivity to the molecule. Iodine is a halogen that can undergo various substitution or elimination reactions, making it a valuable handle for synthetic chemists. For instance, palladium-catalyzed cross-coupling reactions are commonly employed to introduce or remove iodine atoms, enabling the construction of more complex molecular architectures. This property makes 5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde a valuable building block in the synthesis of heterocyclic compounds.

The nitro group at the 2-position contributes to the electron-withdrawing nature of the molecule, which can influence its electronic properties and reactivity. Nitro groups are often used in medicinal chemistry due to their ability to modulate pharmacokinetic and pharmacodynamic profiles. Additionally, they can be reduced to amino groups under specific conditions, providing another avenue for structural diversification.

The trifluoromethoxy group at the 4-position introduces fluorine atoms into the molecule. Fluorine is a halogen that is frequently incorporated into pharmaceuticals due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate drug distribution. The trifluoromethoxy group is particularly interesting because it combines the electronic effects of multiple fluorine atoms, making it a powerful tool for fine-tuning molecular properties.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in developing new therapeutic agents. Pyridines are ubiquitous scaffolds in many drugs on the market today, including antiviral, anticancer, and anti-inflammatory medications. The unique combination of functional groups in 5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde positions it as a promising candidate for further exploration in this context.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often targeted by small-molecule inhibitors for therapeutic purposes. The structural features of 5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde make it a suitable candidate for designing kinase inhibitors due to its ability to interact with key binding pockets on these enzymes.

Another emerging application of this compound is in the field of antiviral research. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins with small molecules can be an effective strategy for antiviral therapy. The unique structural motifs present in 5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde could potentially be exploited to develop novel antiviral agents.

The synthesis of 5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde involves multi-step organic transformations that showcase modern synthetic methodologies. For instance, starting from commercially available pyridine precursors, one might employ nitration followed by selective fluorination and iodination to construct the desired scaffold. The use of transition metal catalysts and palladium-mediated cross-coupling reactions can further streamline these synthetic routes.

In conclusion,5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806245-15-7) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex biologically active molecules. As research continues to uncover new applications for pyridine derivatives,5-Iodo-2-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.